Cas no 1261955-65-0 (2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid)

• Product Name: 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid
• CAS No: 1261955-65-0
• MF: C₁₆H₁₂F₂O₄
• MW: 306.260891914368
• MDL: MFCD18322596
• CID: 2621981
• PubChem ID: 53228415
• Update Time: 2025-10-16

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-(Ethoxycarbonyl)-3,3'-difluoro[1,1'-biphenyl]-2-carboxylic acid
• 1261955-65-0
• 2-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-6-FLUOROBENZOIC ACID
• DTXSID10691948
• 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, 95%
• 4'-(Ethoxycarbonyl)-3,3'-difluoro-[1,1'-biphenyl]-2-carboxylic acid
• MFCD18322596
• 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid

• MDL： MFCD18322596
• Inchi： 1S/C16H12F2O4/c1-2-22-16(21)11-7-6-9(8-13(11)18)10-4-3-5-12(17)14(10)15(19)20/h3-8H,2H2,1H3,(H,19,20)
• InChI Key： GMEMNDRAVQXOAZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC=C(C=1C(=O)O)F

Computed Properties

• Exact Mass: 306.07036518Da
• Monoisotopic Mass: 306.07036518Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid

Professional Introduction to 2-[4-(Ethoxycarbonyl-3-fluorophenyl)-6-fluorobenzoic acid and CAS No. 1261955-65-0)

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261955-65-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include fluoro and ethoxycarbonyl substituents. These structural elements contribute to its distinct chemical properties, making it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.

The benzoic acid moiety is a well-known pharmacophore in medicinal chemistry, known for its role in modulating biological pathways and enhancing drug efficacy. The introduction of fluorine atoms at the 3rd and 6th positions of the benzene ring in 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid not only imparts lipophilicity but also influences electronic properties, thereby affecting its interactions with biological targets. The ethoxycarbonyl group further enhances its potential as a synthetic intermediate, facilitating the formation of amide and ester linkages, which are crucial in drug design.

In recent years, there has been a surge in research focused on fluorinated benzoic acid derivatives due to their promising biological activities. Studies have demonstrated that these compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The fluorine atoms play a pivotal role in these activities by enhancing binding affinity and metabolic stability. For instance, fluorinated aromatic compounds have been shown to disrupt enzyme active sites more effectively than their non-fluorinated counterparts, leading to potent inhibition of target proteins.

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid has been extensively studied in the context of drug development. Its structural framework allows for modifications that can be tailored to specific therapeutic needs. Researchers have explored its potential as a precursor for synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of fluoro and ethoxycarbonyl groups provides a versatile platform for designing molecules that can selectively interact with disease-causing proteins.

The compound's unique chemical profile also makes it an attractive candidate for investigating mechanisms of action in cellular systems. Fluorine-labeled compounds are frequently used in nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography studies to gain insights into molecular interactions. These techniques have revealed that 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid can form stable complexes with target enzymes, suggesting its suitability for further development into lead compounds.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Fluorinated benzoic acids are known for their ability to enhance the performance of liquid crystals and organic light-emitting diodes (OLEDs). The electron-withdrawing nature of the fluoro groups improves charge transport properties, making these materials more efficient for display technologies. This dual utility underscores the versatility of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid as both a pharmaceutical intermediate and a functional material.

The synthesis of 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid involves multi-step organic reactions that highlight the expertise required in medicinal chemistry. Key steps include fluorination of aromatic precursors, protection-deprotection strategies for carboxylic acid groups, and introduction of ethoxycarbonyl moieties via esterification or transesterification reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

Evaluation of the compound's pharmacokinetic properties is essential before it can be advanced to clinical trials. Studies have focused on its solubility, stability, and metabolic pathways to ensure it meets safety and efficacy standards. The presence of fluorine atoms influences these properties significantly; while they enhance binding affinity, they can also affect clearance rates from biological systems. Understanding these dynamics is crucial for optimizing dosing regimens and minimizing side effects.

The growing interest in fluorinated benzoic acids has led to collaborations between academic institutions and pharmaceutical companies aiming to develop novel therapeutics. Preclinical studies using 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid have shown encouraging results in animal models of inflammation and cancer. These findings have paved the way for human clinical trials, where its potential can be further validated against human diseases.

The future prospects for this compound are vast, with ongoing research exploring new synthetic routes and therapeutic applications. Innovations in computational chemistry are enabling researchers to predict molecular interactions with greater accuracy, accelerating the discovery process. Additionally, green chemistry principles are being integrated into synthetic methodologies to reduce environmental impact while maintaining high efficiency.

In conclusion, 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-6-fluorobenzoic acid (CAS No. 1261955-65-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile applications. Its role as a synthetic intermediate and potential therapeutic agent underscores its importance in ongoing research efforts aimed at developing innovative treatments for human diseases.